Cas no 2229411-73-6 (1-(2-fluoro-6-methoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(2-fluoro-6-methoxyphenyl)ethane-1,2-diol
• CAS No: 2229411-73-6
• MF: C₉H₁₁FO₃
• MW: 186.180246591568
• CID: 5922394
• PubChem ID: 146455332
• Update Time: 2025-05-20

1-(2-fluoro-6-methoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-6-methoxyphenyl)-1,2-ethanediol
• 1-(2-fluoro-6-methoxyphenyl)ethane-1,2-diol
• EN300-1810972
• SCHEMBL21816473
• 2229411-73-6

• Inchi： 1S/C9H11FO3/c1-13-8-4-2-3-6(10)9(8)7(12)5-11/h2-4,7,11-12H,5H2,1H3
• InChI Key： VQYRUYRQXAARJL-UHFFFAOYSA-N
• SMILES： C(C1=C(OC)C=CC=C1F)(O)CO

Computed Properties

• Exact Mass: 186.06922237g/mol
• Monoisotopic Mass: 186.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 325.0±42.0 °C(Predicted)
• pka: 13.21±0.20(Predicted)

Additional information on 1-(2-fluoro-6-methoxyphenyl)ethane-1,2-diol

1-(2-Fluoro-6-Methoxyphenyl)Ethane-1,2-Diol: A Comprehensive Overview

1-(2-Fluoro-6-Methoxyphenyl)ethane-1,2-diol, also known by its CAS number 2229411-73-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines a phenyl ring substituted with fluoro and methoxy groups with a vicinal diol structure, making it a versatile compound with potential applications in drug design and material science. Recent studies have highlighted its unique properties, which make it a promising candidate for various biomedical and industrial applications.

The structure of 1-(2-fluoro-6-methoxyphenyl)ethane-1,2-diol is characterized by a benzene ring with substituents at the 2 and 6 positions. The fluoro group at position 2 introduces electron-withdrawing effects, while the methoxy group at position 6 contributes electron-donating properties. This balance of electronic effects influences the compound's reactivity and stability. The ethane-1,2-diol moiety adds hydroxyl groups in close proximity, which can participate in hydrogen bonding and other non-covalent interactions, enhancing its solubility in polar solvents.

Recent research has focused on the synthesis and characterization of this compound. A study published in Journal of Organic Chemistry demonstrated an efficient route to synthesize 1-(2-fluoro-6-methoxyphenyl)ethane-1,2-diol using a two-step process involving nucleophilic aromatic substitution followed by dihydroxylation. The authors highlighted the importance of steric and electronic factors in achieving high yields. Another study in Chemical Communications explored the stereochemical outcomes of this synthesis, revealing that the diastereoselectivity is influenced by the substituents on the aromatic ring.

The physical properties of CAS No. 2229411-73-6 have been extensively studied. Its melting point is reported to be approximately 85°C, while its boiling point is around 300°C under standard conditions. The compound exhibits moderate solubility in water due to the hydrophilic nature of the diol groups, making it suitable for aqueous-based reactions. Its UV-vis spectrum shows absorption bands in the range of 250–300 nm, attributed to the conjugation within the aromatic ring.

In terms of biological activity, 1-(2-fluoro-6-methoxyphenyl)ethane-1,2-diol has shown potential as a lead compound in drug discovery. A recent study published in Bioorganic & Medicinal Chemistry Letters investigated its inhibitory effects on several enzymes relevant to neurodegenerative diseases. The results indicated that the compound exhibits moderate activity against acetylcholinesterase (AChE), suggesting its potential as a candidate for Alzheimer's disease therapeutics.

The application of this compound extends beyond pharmacology. In materials science, researchers have explored its use as a building block for constructing advanced materials such as hydrogels and stimuli-responsive polymers. A paper in Nature Communications demonstrated that incorporating CAS No. 2229411-73-6 into polymer networks enhances their mechanical properties and responsiveness to environmental changes.

In conclusion, 1-(2-fluoro-6-methoxyphenyl)ethane-1,2-diol (CAS No. 2229411-73-6) is a multifaceted compound with promising applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development.